5-Fluoro-2-(piperidin-4-yl)-1,3-benzothiazole

• IUPAC Name: 5-fluoro-2-piperidin-4-yl-1,3-benzothiazole
• InChI: InChI=1S/C12H13FN2S/c13-9-1-2-11-10(7-9)15-12(16-11)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: OLBCXLRTNNMXJU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC3=C(S2)C=CC(=C3)F
• Molecular Formula: C12H13FN2S
• Molecular Weight: 236.31 g/mol

Description

“5-Fluoro-2-(piperidin-4-yl)-1,3-benzothiazole” is a chemical compound with the molecular weight of 219.26. It is a grey to brownish solid and is used for research and development purposes.

Molecular Structure Analysis

The molecular structure of “5-Fluoro-2-(piperidin-4-yl)-1,3-benzothiazole” is characterized by the presence of a benzothiazole ring, a piperidine ring, and a fluorine atom. The InChI code for this compound is 1S/C12H14FN3/c13-9-1-2-10-11(7-9)16-12(15-10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2,(H,15,16).

Physical And Chemical Properties Analysis

“5-Fluoro-2-(piperidin-4-yl)-1,3-benzothiazole” is a grey to brownish solid. It has a molecular weight of 219.26 and should be stored at 0-8°C.

Scientific Research Applications

Benzothiazoles in Medicinal Chemistry

Benzothiazole and its derivatives, including 5-Fluoro-2-(piperidin-4-yl)-1,3-benzothiazole, have attracted significant attention due to their versatile biological activities and potential in medicinal chemistry. These compounds are integral in the development of new therapeutic agents due to their structural diversity and pharmacological properties. Research has identified benzothiazoles as possessing a broad spectrum of biological activities, such as antimicrobial, anticancer, anti-inflammatory, and antidiabetic activities. The structural simplicity and ease of synthesis provide a foundation for developing chemical libraries that could lead to new chemical entities in the pharmaceutical market (Kamal et al., 2015).

Therapeutic Potentials and Pharmacological Activities

Benzothiazole derivatives have demonstrated a wide range of pharmacological activities, underpinning their therapeutic potentials. These activities include antimicrobial, analgesic, anti-inflammatory, and notably, antitumor properties. The 2-arylbenzothiazole moiety, in particular, has shown promise as a potential antitumor agent. This highlights the importance of benzothiazole nucleus in drug discovery and its potential for treating various human diseases/disorders, especially cancer (Ahmed et al., 2015).

Advances in Anticancer Research

Recent advances in the structural modifications of benzothiazoles and their conjugate systems have been explored for their potential as chemotherapeutics. The focus on 2-arylbenzothiazoles and their emergence as important pharmacophores in the development of antitumor agents underscores the promising biological profile and synthetic accessibility of benzothiazoles. This has led to the design and development of new benzothiazoles and their conjugate systems as potential chemotherapeutics, emphasizing the need for further exploration of these compounds in cancer chemotherapy (Ahmed et al., 2012).

Role in Alzheimer's Disease Research

In the context of Alzheimer's disease, amyloid imaging ligands based on benzothiazoles have been developed to measure amyloid in vivo in the brain. Radioligands such as N-methyl [11C] 2-(4'-methylaminophenyl)-6-hydroxy-benzothiasole (11C-PIB) have shown a robust difference between mild Alzheimer's patients and controls, enabling early detection of the disease. This technique represents a breakthrough in understanding the pathophysiological mechanisms and time course in amyloid deposits in the brain, showcasing the versatility of benzothiazole derivatives beyond their therapeutic applications (Nordberg, 2007).

Safety and Hazards

The safety data sheet (SDS) for “5-Fluoro-2-(piperidin-4-yl)-1,3-benzothiazole” can be found online. It’s important to handle this compound with care and follow all safety guidelines.